molecular formula C11H14BF4N3 B1627393 Benzenediazonium, 3-methyl-4-(1-pyrrolidinyl)-, tetrafluoroborate(1-) CAS No. 36422-95-4

Benzenediazonium, 3-methyl-4-(1-pyrrolidinyl)-, tetrafluoroborate(1-)

Cat. No. B1627393
CAS RN: 36422-95-4
M. Wt: 275.06 g/mol
InChI Key: HNENJHZHKIYKTN-UHFFFAOYSA-N
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Description

Benzenediazonium, 3-methyl-4-(1-pyrrolidinyl)-, tetrafluoroborate(1-) is a useful research compound. Its molecular formula is C11H14BF4N3 and its molecular weight is 275.06 g/mol. The purity is usually 95%.
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properties

CAS RN

36422-95-4

Product Name

Benzenediazonium, 3-methyl-4-(1-pyrrolidinyl)-, tetrafluoroborate(1-)

Molecular Formula

C11H14BF4N3

Molecular Weight

275.06 g/mol

IUPAC Name

3-methyl-4-pyrrolidin-1-ylbenzenediazonium;tetrafluoroborate

InChI

InChI=1S/C11H14N3.BF4/c1-9-8-10(13-12)4-5-11(9)14-6-2-3-7-14;2-1(3,4)5/h4-5,8H,2-3,6-7H2,1H3;/q+1;-1

InChI Key

HNENJHZHKIYKTN-UHFFFAOYSA-N

SMILES

[B-](F)(F)(F)F.CC1=C(C=CC(=C1)[N+]#N)N2CCCC2

Canonical SMILES

[B-](F)(F)(F)F.CC1=C(C=CC(=C1)[N+]#N)N2CCCC2

Other CAS RN

36422-95-4

Origin of Product

United States

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